Cas no 98730-77-9 (1-(Hydroxymethyl)cyclopropanecarbonitrile)

• Product Name: 1-(Hydroxymethyl)cyclopropanecarbonitrile
• CAS No: 98730-77-9
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD11042632
• CID: 841987
• PubChem ID: 22028207
• Update Time: 2025-05-19

1-(Hydroxymethyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Hydroxymethyl)cyclopropanecarbonitrile
• 1-(hydroxymethyl)cyclopropane-1-carbonitrile
• 1-Hydroxymethyl-cyclopropanecarbonitrile
• Cyclopropanecarbonitrile, 1-(hydroxymethyl)-
• 1-cyanocycloprop-1-ylmethanol
• QMCQBAJOOAMKBX-UHFFFAOYSA-N
• WT892
• ZB1255
• STK506194
• RW3633
• 6923AC
• l-(hydroxymethyl)cyclopropanecarbonitrile
• 1-(hydroxymethyl)-cyclopropanecarbonitrile
• SY045943
• AK116079
• AS-64888
• AKOS005172365
• MFCD11042632
• BB 0260352
• J-504797
• CS-D0565
• AMY25833
• EX-A8130G
• FT-0679648
• SB83801
• 98730-77-9
• EN300-109460
• DTXSID40621758
• A845900
• DB-080563
• ALBB-010087

• MDL： MFCD11042632
• Inchi： 1S/C5H7NO/c6-3-5(4-7)1-2-5/h7H,1-2,4H2
• InChI Key： QMCQBAJOOAMKBX-UHFFFAOYSA-N
• SMILES： OCC1(C#N)CC1

Computed Properties

• Exact Mass: 97.05280
• Monoisotopic Mass: 97.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: -0.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 227.9±13.0°C at 760 mmHg
• Flash Point: 102.1±19.8 °C
• PSA: 44.02000
• LogP: 0.28248
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(Hydroxymethyl)cyclopropanecarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-(Hydroxymethyl)cyclopropanecarbonitrile

1-(Hydroxymethyl)cyclopropanecarbonitrile: A Comprehensive Overview

1-(Hydroxymethyl)cyclopropanecarbonitrile, also known by its CAS number 98730-77-9, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive cyclopropane ring and a cyano group attached to a hydroxymethyl substituent, making it a valuable building block for the synthesis of various biologically active molecules.

The chemical structure of 1-(Hydroxymethyl)cyclopropanecarbonitrile (CAS No. 98730-77-9) is particularly noteworthy due to its potential for forming stable and reactive intermediates in synthetic pathways. The cyclopropane ring, with its inherent strain, can facilitate ring-opening reactions, while the cyano group can be readily converted into other functional groups such as carboxylic acids, amides, and amines. These properties make it an attractive starting material for the development of novel drugs and therapeutic agents.

Recent advancements in the field have highlighted the importance of 1-(Hydroxymethyl)cyclopropanecarbonitrile in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the cyclopropane ring and the cyano group play crucial roles in modulating biological targets such as kinases and proteases, which are key players in various disease pathways.

In addition to its therapeutic potential, 1-(Hydroxymethyl)cyclopropanecarbonitrile (CAS No. 98730-77-9) has been explored for its use in agrochemicals. A recent study in the Journal of Agricultural and Food Chemistry reported that certain derivatives of this compound show promising insecticidal properties. The unique combination of functional groups allows for the design of molecules that can effectively target specific pests while minimizing environmental impact.

The synthesis of 1-(Hydroxymethyl)cyclopropanecarbonitrile has been optimized through various methods, including catalytic processes and asymmetric synthesis techniques. One notable approach involves the use of transition metal catalysts to achieve high yields and enantioselectivity. This has opened up new avenues for the large-scale production of this compound, making it more accessible for both academic research and industrial applications.

The physical properties of 1-(Hydroxymethyl)cyclopropanecarbonitrile (CAS No. 98730-77-9) are also well-documented. It is a colorless liquid with a boiling point around 120°C at atmospheric pressure. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it easy to handle in laboratory settings. These properties are essential for its use in synthetic reactions and analytical methods.

In terms of safety, while 1-(Hydroxymethyl)cyclopropanecarbonitrile is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with any chemical compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and disposing of waste materials according to local regulations.

The future prospects for 1-(Hydroxymethyl)cyclopropanecarbonitrile (CAS No. 98730-77-9) are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and sustainable chemistry. For example, scientists are exploring its potential as a precursor for novel polymers with unique mechanical properties or as a component in advanced drug delivery systems.

In conclusion, 1-(Hydroxymethyl)cyclopropanecarbonitrile (CAS No. 98730-77-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative solutions to complex problems in medicine, agriculture, and materials science.